Cas no 529516-61-8 (1-benzyl 4-tert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate)

• Product Name: 1-benzyl 4-tert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate
• CAS No: 529516-61-8
• MF: C₁₈H₂₆N₂O₅
• MW: 0
• MDL: MFCD09971767
• CID: 4742388
• PubChem ID: 25324818
• Update Time: 2025-08-03

1-benzyl 4-tert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-1-BENZYL 4-TERT-BUTYL 2-(HYDROXYMETHYL)PIPERAZINE-1,4-DICARBOXYLATE
• 1-benzyl 4-tert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate
• 1-Benzyl 4-(tert-butyl) (S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate
• FCH3044697
• AKOS027330784
• MFCD09971767
• AS-39218
• 1-O-benzyl 4-O-tert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate
• (2S)-4-Boc-1-Cbz-2-(hydroxymethyl)piperazine-1,4-dicarboxylate
• SCHEMBL17068124
• (S)-1-BENZYL4-TERT-BUTYL2-(HYDROXYMETHYL)PIPERAZINE-1,4-DICARBOXYLATE
• CS-0105459
• DB-180812
• 529516-61-8
• 1,4-Piperazinedicarboxylic acid, 2-(hydroxymethyl)-,4-(1,1-dimethylethyl) 1-(phenylmethyl) ester, (2S)-
• 1-Benzyl 4-tert-butyl (s)-2-hydroxymethylpiperazine-1,4-dicarboxylate
• EN300-88112

• MDL： MFCD09971767
• Inchi： 1S/C18H26N2O5/c1-18(2,3)25-16(22)19-9-10-20(15(11-19)12-21)17(23)24-13-14-7-5-4-6-8-14/h4-8,15,21H,9-13H2,1-3H3/t15-/m0/s1
• InChI Key： UINOMZOGOKYFHD-HNNXBMFYSA-N
• SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C([H])([H])N(C(=O)OC([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])[C@]([H])(C([H])([H])O[H])C1([H])[H])=O

Computed Properties

• Exact Mass: 350.184172g/mol
• Monoisotopic Mass: 350.184172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.3
• Molecular Weight: 350.4g/mol
• XLogP3: 1.7

Additional information on 1-benzyl 4-tert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate

Introduction to 1-Benzyl 4-tert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate (CAS No. 529516-61-8)

1-Benzyl 4-tert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate (CAS No. 529516-61-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a piperazine derivative, is characterized by its unique structural features, including a benzyl group, a tert-butyl group, and a hydroxymethyl moiety. These functional groups contribute to its potential therapeutic applications and make it an interesting subject for ongoing studies.

The benzyl group in this compound is known for its aromatic properties and can influence the compound's solubility and stability. The tert-butyl group provides steric hindrance and can enhance the compound's lipophilicity, which is crucial for its ability to cross biological membranes. The hydroxymethyl moiety adds a polar functional group that can participate in hydrogen bonding, further affecting the compound's interactions with biological targets.

Recent research has focused on the potential of 1-Benzyl 4-tert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits promising activity in various biological assays, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this piperazine derivative effectively inhibited the activity of specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In another study, researchers investigated the anti-cancer properties of 1-Benzyl 4-tert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate. The results indicated that this compound selectively induced apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is highly desirable in cancer therapy and has prompted further investigation into its mechanism of action and potential clinical applications.

The neuroprotective effects of 1-Benzyl 4-tert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate have also been explored. A study published in *Neuropharmacology* found that this compound protected neuronal cells from oxidative stress-induced damage. The protective effect was attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death. These findings suggest that this piperazine derivative could be a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The structural complexity of 1-Benzyl 4-tert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate also makes it an interesting target for synthetic chemistry. Chemists have developed various synthetic routes to produce this compound efficiently and on a larger scale. One notable approach involves the use of asymmetric synthesis techniques to ensure the correct stereochemistry at the chiral center of the hydroxymethyl moiety. This is crucial for achieving the desired biological activity and minimizing side effects.

In addition to its therapeutic potential, 1-Benzyl 4-tert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate has been studied for its pharmacokinetic properties. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical development.

Despite its promising properties, further research is needed to fully understand the mechanisms underlying the biological activities of 1-Benzyl 4-tert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate. Ongoing studies are exploring its interactions with specific cellular targets and signaling pathways to identify potential biomarkers and therapeutic targets. Additionally, efforts are being made to optimize its chemical structure to enhance its efficacy and safety profile.

In conclusion, 1-Benzyl 4-tert-butyl (2S)-2-(hydroxymethyl)piperazine-1,4-dicarboxylate (CAS No. 529516-61-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an exciting subject for continued investigation and development as a novel therapeutic agent.